Cas no 18244-08-1 (Silane,(3-chloro-2-methylpropyl)methoxydimethyl-)

• Product Name: Silane,(3-chloro-2-methylpropyl)methoxydimethyl-
• CAS No: 18244-08-1
• MF: C₇H₁₇ClOSi
• MW: 180.747782468796
• MDL: MFCD08275339
• CID: 122859
• PubChem ID: 53421108
• Update Time: 2025-05-20

Silane,(3-chloro-2-methylpropyl)methoxydimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,(3-chloro-2-methylpropyl)methoxydimethyl-
• (3-chloro-2-methylpropyl)-methoxy-dimethylsilane
• 3-CHLOROISOBUTYLDIMETHYLMETHOXYSILANE
• (3-Chlor-2-methylpropyl)-dimethyl-methoxysilan
• DTXSID40697736
• SCHEMBL732311
• FT-0690377
• 18244-08-1
• (3-chloro-2-methylpropyl)(methoxy)dimethylsilane
• 3-Chloroisobutyldimethylmethoxy-silane
• MFCD08275339

• MDL： MFCD08275339
• Inchi： 1S/C7H17ClOSi/c1-7(5-8)6-10(3,4)9-2/h7H,5-6H2,1-4H3
• InChI Key： ILFZYFOFQNBVIS-UHFFFAOYSA-N
• SMILES： ClCC(C)C[Si](C)(C)OC

Computed Properties

• Exact Mass: 180.07400
• Monoisotopic Mass: 180.0737194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0,95 g/cm3
• Melting Point: <0°C
• Boiling Point: 182°C
• Flash Point: 52°C
• Refractive Index: 1.4331
• PSA: 9.23000
• LogP: 2.71280

Silane,(3-chloro-2-methylpropyl)methoxydimethyl- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16
• Safety Term：S16-26-36/37/39
• TSCA：Yes
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Silane,(3-chloro-2-methylpropyl)methoxydimethyl-

Silane,(3-chloro-2-methylpropyl)methoxydimethyl- (CAS No. 18244-08-1): A Comprehensive Technical Overview

Silane,(3-chloro-2-methylpropyl)methoxydimethyl- (CAS No. 18244-08-1) is a specialized organosilicon compound that has gained significant attention in various industrial applications. This chemical, often referred to as chlorofunctional methoxysilane, belongs to the broader family of silane coupling agents, which are widely used to improve adhesion between organic and inorganic materials. Its unique molecular structure, featuring both methoxy and chloroalkyl functional groups, makes it particularly valuable in surface modification and polymer chemistry.

The compound's chemical formula is C₇H₁₇ClO₂Si, with a molecular weight of 196.75 g/mol. The presence of the 3-chloro-2-methylpropyl moiety contributes to its reactivity, while the methoxydimethylsilyl group enhances its compatibility with various substrates. This dual functionality has made Silane,(3-chloro-2-methylpropyl)methoxydimethyl- a subject of increasing research interest, particularly in fields requiring precise surface engineering.

One of the most significant applications of CAS 18244-08-1 is in the production of advanced composite materials. Recent studies have highlighted its effectiveness as a coupling agent for glass fiber-reinforced polymers, where it improves interfacial bonding and mechanical properties. This aligns with current industry trends toward lightweight, high-strength materials for automotive and aerospace applications. The compound's ability to form stable bonds with both inorganic surfaces and organic matrices makes it invaluable in these next-generation composite technologies.

In the realm of adhesives and sealants, (3-chloro-2-methylpropyl)methoxydimethylsilane serves as a crucial additive that enhances moisture resistance and durability. With growing concerns about material sustainability and longevity, this property has become particularly relevant. The construction industry, in particular, has shown increased demand for such performance-enhancing silane additives that can extend the service life of building materials while reducing maintenance requirements.

The electronics industry has also found applications for this compound, especially in the surface treatment of semiconductor materials. As the miniaturization of electronic components continues to advance, the need for precise molecular-level surface modifications has grown. Silane,(3-chloro-2-methylpropyl)methoxydimethyl- offers controlled reactivity that makes it suitable for these delicate applications, contributing to improved device performance and reliability.

Recent market analysis indicates growing interest in specialty silanes like 18244-08-1, driven by expanding applications in renewable energy technologies. The compound's potential in photovoltaic module manufacturing has been explored, where it can enhance the durability of solar cell encapsulants. This aligns with global trends toward sustainable energy solutions and has positioned this silane derivative as a material of interest in green technology development.

From a chemical perspective, the reactivity of Silane,(3-chloro-2-methylpropyl)methoxydimethyl- stems from its ability to undergo both hydrolysis and condensation reactions. The methoxy groups can react with surface hydroxyl groups, while the chloroalkyl functionality provides additional reaction sites for further modification. This versatility has led to its use in creating customized surface chemistries for specific applications, a feature that continues to attract research attention.

Handling and storage recommendations for CAS 18244-08-1 follow standard practices for organosilicon compounds. Proper storage in cool, dry conditions under inert atmosphere helps maintain its stability and shelf life. These considerations are particularly important given the compound's sensitivity to moisture, which can initiate premature hydrolysis of the methoxy groups.

The synthesis of (3-chloro-2-methylpropyl)methoxydimethylsilane typically involves the reaction of chloromethylpropyl chloride with methoxydimethylchlorosilane in the presence of suitable catalysts. Process optimization for this synthesis continues to be an area of active research, with recent developments focusing on greener synthetic routes that reduce environmental impact while maintaining high yields and purity.

Analytical characterization of Silane,(3-chloro-2-methylpropyl)methoxydimethyl- commonly employs techniques such as gas chromatography, NMR spectroscopy, and FTIR spectroscopy. These methods allow for precise quality control and verification of structural integrity, which is crucial given the compound's application in sensitive technological processes. Recent advances in analytical instrumentation have enabled more detailed characterization of its molecular interactions with various substrates.

Looking toward future applications, researchers are exploring the potential of 18244-08-1 in emerging fields such as biomedical coatings and smart materials. Its ability to form stable interfaces between dissimilar materials makes it a candidate for advanced medical devices and responsive material systems. These developments align with current scientific interest in multifunctional materials that can address complex technological challenges.

In conclusion, Silane,(3-chloro-2-methylpropyl)methoxydimethyl- (CAS No. 18244-08-1) represents a versatile and technologically important organosilicon compound. Its unique combination of reactive functionalities continues to find new applications across diverse industries, from advanced composites to electronic materials. As material science advances and the demand for specialized surface modifiers grows, this compound is likely to maintain its position as a valuable tool in materials engineering and surface science applications.